molecular formula C12H15NO B8813184 2,3-Dihydrospiro(benzofuran-2,3'-piperidine) CAS No. 89466-84-2

2,3-Dihydrospiro(benzofuran-2,3'-piperidine)

Cat. No.: B8813184
CAS No.: 89466-84-2
M. Wt: 189.25 g/mol
InChI Key: NWVKCARSJJXIPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dihydrospiro(benzofuran-2,3'-piperidine) is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-Dihydrospiro(benzofuran-2,3'-piperidine) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-Dihydrospiro(benzofuran-2,3'-piperidine) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89466-84-2

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

spiro[3H-1-benzofuran-2,3'-piperidine]

InChI

InChI=1S/C12H15NO/c1-2-5-11-10(4-1)8-12(14-11)6-3-7-13-9-12/h1-2,4-5,13H,3,6-9H2

InChI Key

NWVKCARSJJXIPN-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC3=CC=CC=C3O2)CNC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 13 g (46 mmole) of 1'-benzyl-2,3-dihydrospiro(benzofuran-2,3'-piperidine) in 100 mL dichloroethane was treated with 7.13 g (5.2 mL, 51 mmoles) of 1-chloroethylchloroformate at room temperature for 1/2 hour. The reaction mixture was concentrated and the residue dissolved in CH3OH and heated to reflux for 1/2 hour. The methanol was evaporated at reduced pressure, and the residue partitioned between ethyl acetate and 1N HCl. The ethyl acetate layer was discarded and the aqueous phase was basified to pH 9 and reextracted with ethyl acetate. The ethyl acetate solution was dried over magnesium sulfate, filtered and concentrated in vacuo to give 8.2 g product.
Name
1'-benzyl-2,3-dihydrospiro(benzofuran-2,3'-piperidine)
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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